molecular formula C22H21NO2S B6025417 {1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}(1-naphthyl)methanone

{1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}(1-naphthyl)methanone

Cat. No. B6025417
M. Wt: 363.5 g/mol
InChI Key: TYRKRNZHSZBDJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}(1-naphthyl)methanone, commonly known as MT-45, is a synthetic opioid that has gained popularity as a research chemical in recent years. It was first synthesized in the 1970s as a potential analgesic, but it was never developed for medical use. Despite being a relatively new research chemical, MT-45 has already gained a reputation as a potent and potentially dangerous substance.

Mechanism of Action

MT-45 acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also has activity at the delta-opioid receptor, which may contribute to its analgesic effects. The exact mechanism of action of MT-45 is not fully understood, but it is believed to produce its effects by increasing the release of endogenous opioids and by directly activating opioid receptors.
Biochemical and Physiological Effects:
MT-45 produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It has been shown to increase the release of dopamine in the brain, which may contribute to its reinforcing effects. Additionally, it has been found to have a high potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

MT-45 has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high potency, which makes it useful for studying the effects of opioids on the central nervous system. However, it also has several limitations, including its potential for abuse and dependence, which may limit its usefulness in certain types of experiments.

Future Directions

There are several potential future directions for research on MT-45. One area of interest is the development of new opioid analgesics that are less addictive and have fewer side effects than traditional opioids. Additionally, further research is needed to fully understand the mechanism of action of MT-45 and to identify potential therapeutic uses for this compound. Finally, more research is needed to determine the long-term effects of MT-45 use on the brain and body, as well as the potential risks associated with its use.

Synthesis Methods

The synthesis of MT-45 involves several steps, including the reaction of 3-methyl-2-thiophenecarboxylic acid and piperidine to form the intermediate 3-methyl-2-thienylpiperidine. This intermediate is then reacted with 1-naphthylmagnesium bromide to form the final product, {1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}(1-naphthyl)methanone.

Scientific Research Applications

MT-45 has been used in scientific research to study its effects on the central nervous system. It has been found to act as a potent analgesic in animal models, with a potency similar to that of morphine. Additionally, it has been shown to have sedative effects and to produce respiratory depression, similar to other opioids.

properties

IUPAC Name

[1-(3-methylthiophene-2-carbonyl)piperidin-3-yl]-naphthalen-1-ylmethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21NO2S/c1-15-11-13-26-21(15)22(25)23-12-5-8-17(14-23)20(24)19-10-4-7-16-6-2-3-9-18(16)19/h2-4,6-7,9-11,13,17H,5,8,12,14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TYRKRNZHSZBDJY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC=C1)C(=O)N2CCCC(C2)C(=O)C3=CC=CC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21NO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.